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Compound of Interest

Compound Name: Phosphorane, trihydroxy-

Cat. No.: B078027 Get Quote

Disclaimer: Specific safety data for "Phosphorane, trihydroxy-" is not readily available. The

following guidance is based on the closely related and well-documented organophosphorus

compound, Triphenylphosphine, and should be considered as a proxy. Researchers must

conduct a thorough hazard assessment and consult their institution's safety office before

handling any new chemical.

This guide provides essential, immediate safety and logistical information for handling

organophosphorus compounds, with a focus on operational and disposal plans. It is intended

for researchers, scientists, and drug development professionals.

Quantitative Data Summary
The following table summarizes key quantitative data for Triphenylphosphine, which can serve

as a reference point for understanding the physical properties of similar organophosphorus

compounds.
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Property Value Citations

Melting Point
78.5 - 81.5 °C / 173.3 - 178.7

°F
[1]

Boiling Point
377 °C / 710.6 °F @ 760

mmHg
[1]

Flash Point 181 °C / 357.8 °F [1]

Vapor Pressure 5 mmHg @ 20 °C [1]

Experimental Protocols: Safe Handling and Disposal
Engineering Controls

Ventilation: Always work in a well-ventilated area.[2] A chemical fume hood is strongly

recommended to minimize inhalation exposure.[3]

Safety Equipment: An eyewash station and a safety shower should be readily accessible in

the work area.[4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles are mandatory.[3] A faceshield (minimum

8-inch) should be used for additional protection.[3][5]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves.[3][5]

Clothing: A lab coat or other protective clothing is required to prevent skin contact.[2]

Respiratory Protection: If there is a risk of inhaling dust or vapors, a government-approved

respirator is necessary.[3]

Hygiene Measures
Wash hands thoroughly after handling the substance.
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Contaminated clothing should be removed immediately and washed before reuse.[6]

Do not eat, drink, or smoke in the laboratory.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all engineering controls are functioning correctly and all

necessary PPE is available and in good condition.

Handling:

Avoid creating dust.[5]

Do not breathe in dust or vapors.[5]

Prevent contact with skin, eyes, and clothing.[2]

Storage:

Keep containers tightly closed when not in use.[2][6]

Store in a dry, cool, and well-ventilated place.[2][6]

Store away from incompatible materials such as acids.[2]

Disposal Plan
Waste Collection:

Collect waste material in a suitable, closed container labeled for disposal.[5]

Do not dispose of down the drain or into the environment.[2][7]

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][2]

Visualized Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of

organophosphorus compounds, from preparation to disposal.

Safe Handling Workflow for Organophosphorus Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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